Cas no 1823493-59-9 (6-Bromo-3-chloro-2-fluoro-α-methylbenzenemethanol)

• Product Name: 6-Bromo-3-chloro-2-fluoro-α-methylbenzenemethanol
• CAS No: 1823493-59-9
• MF: C₈H₇BrClFO
• MW: 253.50
• CID: 5524674
• Update Time: 2026-03-11

6-Bromo-3-chloro-2-fluoro-α-methylbenzenemethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 6-bromo-3-chloro-2-fluoro-α-methyl- (ACI)
• 6-Bromo-3-chloro-2-fluoro-α-methylbenzenemethanol

• Inchi： 1S/C8H7BrClFO/c1-4(12)7-5(9)2-3-6(10)8(7)11/h2-4,12H,1H3
• InChI Key： FGPPXTIAVHWAME-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(C=1F)Cl)Br)(O)C

Additional information on 6-Bromo-3-chloro-2-fluoro-α-methylbenzenemethanol

Introduction to 6-Bromo-3-chloro-2-fluoro-α-methylbenzenemethanol (CAS No. 1823493-59-9)

6-Bromo-3-chloro-2-fluoro-α-methylbenzenemethanol, identified by its Chemical Abstracts Service (CAS) number 1823493-59-9, is a fluorinated aromatic compound featuring a unique structural motif that has garnered significant attention in the field of pharmaceutical chemistry. This molecule, characterized by its bromo, chloro, and fluoro substituents, as well as an α-methyl group on the benzenemethanol backbone, presents a rich scaffold for medicinal chemistry exploration. The presence of multiple heteroatoms and functional groups makes it a promising candidate for the development of novel bioactive agents.

The synthesis and application of 6-Bromo-3-chloro-2-fluoro-α-methylbenzenemethanol have been extensively studied in recent years, particularly in the context of designing small-molecule inhibitors targeting various biological pathways. The fluorine atom, in particular, is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity, making it a key element in drug design. The compound’s structural features align well with the growing interest in fluorinated aryl compounds, which have demonstrated efficacy in treating a range of therapeutic conditions.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 6-Bromo-3-chloro-2-fluoro-α-methylbenzenemethanol as a lead compound. Researchers have leveraged high-throughput screening (HTS) and structure-based drug design (SBDD) approaches to identify derivatives with enhanced pharmacological properties. The bromo and chloro substituents provide additional handles for further chemical modification, enabling the optimization of potency and selectivity. These findings underscore the compound’s versatility and its suitability for use in fragment-based drug discovery programs.

In the realm of medicinal chemistry, the benzenemethanol moiety serves as a versatile pharmacophore, contributing to both solubility and binding interactions with biological targets. The α-methyl group introduces steric hindrance, which can be exploited to fine-tune binding affinities. This combination of structural features makes 6-Bromo-3-chloro-2-fluoro-α-methylbenzenemethanol an attractive intermediate for synthesizing more complex molecules with tailored biological activities.

The compound’s fluorinated aromatic core has been linked to improved pharmacokinetic profiles in several preclinical studies. Fluorine substitution is a well-established strategy in drug development, often employed to enhance metabolic stability and reduce susceptibility to enzymatic degradation. The unique substitution pattern of 6-Bromo-3-chloro-2-fluoro-α-methylbenzenemethanol suggests that it may exhibit similar advantages, potentially leading to longer-lasting therapeutic effects.

Furthermore, the bromo and chloro groups can serve as reactive sites for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations allow for the introduction of diverse aryl or heteroaryl groups, expanding the chemical space available for drug discovery. Such modifications are crucial for developing molecules with optimized pharmacological profiles and reduced off-target effects.

The growing body of literature on fluorinated aryl compounds underscores their importance in modern drug design. 6-Bromo-3-chloro-2-fluoro-α-methylbenzenemethanol exemplifies this trend, offering a scaffold that balances structural complexity with functional diversity. Its potential applications span multiple therapeutic areas, including oncology, immunology, and central nervous system (CNS) disorders. The compound’s unique combination of substituents makes it a valuable building block for designing next-generation therapeutics.

Recent studies have also explored the role of 6-Bromo-3-chloro-2-fluoro-α-methylbenzenemethanol in modulating enzyme activity. For instance, its derivatives have shown promise as inhibitors of kinases and other enzymes implicated in cancer progression. The ability to fine-tune electronic properties through fluorine substitution allows for precise control over binding interactions with target proteins. This level of molecular engineering is essential for developing drugs that exhibit high specificity and minimal toxicity.

The synthesis of 6-Bromo-3-chloro-2-fluoro-α-methylbenzenemethanol involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high yields and purity. Advanced synthetic methodologies, including palladium-catalyzed reactions and flow chemistry techniques, have been employed to streamline production processes. These innovations ensure that researchers can access sufficient quantities of the compound for both academic investigations and industrial applications.

In conclusion,6-Bromo-3-chloro-2-fluoro-α-methylbenzenemethanol (CAS No. 1823493-59-9) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique substitution pattern offers numerous opportunities for further chemical manipulation, making it a valuable asset in pharmaceutical research. As our understanding of structure-function relationships continues to evolve,6-Bromo-3-chloro-2-fluoro-α-methylbenzenemethanol is poised to play an increasingly important role in the discovery and development of new therapeutic agents.